Cas no 1429418-96-1 (3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1429418-96-1
• MF: C₁₀H₉Cl₂N₃O
• MW: 258.103959798813
• MDL: MFCD24540621
• CID: 5170117
• PubChem ID: 90480994
• Update Time: 2025-05-21

3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-(2,4-dichlorophenoxy)-1-methyl-
• 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD24540621
• Inchi： 1S/C10H9Cl2N3O/c1-15-5-8(13)10(14-15)16-9-3-2-6(11)4-7(9)12/h2-5H,13H2,1H3
• InChI Key： LJQDUUKXJNFWBW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(OC2=CC=C(Cl)C=C2Cl)=N1

Additional information on 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine

Introduction to 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine (CAS No. 1429418-96-1)

3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine, identified by the chemical formula CAS No. 1429418-96-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrazole core substituted with a 2,4-dichlorophenoxy group and a methylamino moiety at the 4-position, which together contribute to its unique chemical and pharmacological properties.

The pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its five-membered ring structure, incorporating two nitrogen atoms, allows for versatile functionalization and binding interactions. In 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine, the presence of the 2,4-dichlorophenoxy group introduces electron-withdrawing effects and enhances lipophilicity, which can modulate its binding affinity to biological receptors. The methylamino substituent at the 4-position further influences the compound's electronic distribution and steric profile, contributing to its overall pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between such derivatives and biological targets. Studies suggest that compounds with a pyrazole core, particularly those featuring halogenated aromatic rings like the 2,4-dichlorophenoxy group, exhibit promising activity against various therapeutic targets. For instance, modifications in this class of compounds have shown potential in inhibiting kinases and other enzymes involved in cancer progression. The structural features of 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine make it a valuable scaffold for further derivatization and optimization.

The synthesis of 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies often include condensation reactions to form the pyrazole ring followed by functional group transformations to introduce the 2,4-dichlorophenoxy and methylamino substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and selectivity. These synthetic approaches underscore the importance of innovation in chemical synthesis for developing novel pharmaceuticals.

In vitro studies have begun to explore the biological activity of 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine, revealing intriguing potential applications. Preliminary data indicate that this compound may exhibit properties relevant to immunomodulation and anti-inflammatory responses. The interaction between the pyrazole core and biological macromolecules has been investigated using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies provide critical insights into how structural modifications can fine-tune biological activity.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents derived from heterocyclic compounds like pyrazoles. The versatility of the pyrazole scaffold allows for extensive structural diversification, making it an attractive platform for drug discovery. Researchers are exploring various derivatives of 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine, aiming to enhance its pharmacological profile while minimizing potential side effects. Such efforts align with global trends toward personalized medicine and targeted therapy.

Future directions in the study of this compound may include preclinical evaluations to assess its safety and efficacy in animal models. Additionally, exploring its mechanism of action will be crucial for understanding how it interacts with biological pathways. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. The development of innovative drug candidates like 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine represents a significant step forward in addressing unmet medical needs.

The broader impact of such research extends beyond individual compounds to advance our understanding of drug design principles. By studying molecules like 3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine, scientists gain insights into structure-function relationships that can guide future discoveries. This knowledge is invaluable for developing next-generation pharmaceuticals that are more effective and better tolerated by patients.

In conclusion,3-(2,4-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine (CAS No. 1429418-96-1) represents a compelling example of how structural innovation in medicinal chemistry can lead to novel therapeutic opportunities. Its unique combination of substituents and functional groups positions it as a promising candidate for further exploration in drug development. As research progresses, this compound will continue to contribute to advancements in pharmaceutical science.